Cas no 1137-77-5 (4'-Methoxy-1,1'-biphenyl-4-amine)

• Product Name: 4'-Methoxy-1,1'-biphenyl-4-amine
• CAS No: 1137-77-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD00047858
• CID: 135424
• PubChem ID: 2759564
• Update Time: 2025-10-29

4'-Methoxy-1,1'-biphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine,4'-methoxy-
• 4'-Methoxy-[1,1'-biphenyl]-4-amine
• 4'-METHOXY-BIPHENYL-4-YLAMINE
• 4-(4-methoxyphenyl)aniline
• 4'-Methoxy-[1,1'-biphenyl]-4-amine hydrochloride
• 4'-Methoxy-biphenyl-4-amine
• SCHEMBL1926936
• WGURSKWDHNBQAD-UHFFFAOYSA-N
• 1137-77-5
• BP-21458
• AB3875
• (4'-methoxybiphenyl-4-yl)amine
• 4/'-METHOXY-BIPHENYL-4-YLAMINE
• 4'-methoxybiphenyl-4-ylamine
• FS-4928
• SR-01000532707
• 4'-methoxy-biphenyl-4-ylamine, AldrichCPR
• AKOS002679491
• SR-01000532707-1
• DTXSID30374847
• MFCD00047858
• A803092
• BB 0222478
• Oprea1_015076
• FT-0748161
• Z732776576
• [1,1'-Biphenyl]-4-amine, 4'-methoxy-
• STK701243
• 4'-methoxybiphenyl-4-amine
• DB-060543
• biphenyl, 4-amino-4'-methoxy-
• 4'-Methoxy-1,1'-biphenyl-4-amine

• MDL： MFCD00047858
• Inchi： 1S/C13H13NO/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,14H2,1H3
• InChI Key： WGURSKWDHNBQAD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 347.1±25.0 °C at 760 mmHg
• Flash Point: 171.9±16.4 °C
• PSA: 35.25000
• LogP: 3.52560
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4'-Methoxy-1,1'-biphenyl-4-amine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Methoxy-1,1'-biphenyl-4-amine

4'-Methoxy-1,1'-biphenyl-4-amine (CAS No. 1137-77-5): A Comprehensive Overview

4'-Methoxy-1,1'-biphenyl-4-amine (CAS No. 1137-77-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-(4-methoxyphenyl)aniline, is characterized by its biphenyl backbone and a methoxy substituent on one of the phenyl rings. Its unique structure and chemical properties make it an important intermediate in the synthesis of various pharmaceuticals, dyes, and other functional materials.

The chemical structure of 4'-Methoxy-1,1'-biphenyl-4-amine consists of two phenyl rings connected by a single bond, with a methoxy group (-OCH₃) attached to the 4-position of one ring and an amino group (-NH₂) at the 4-position of the other ring. This arrangement provides the molecule with both electron-donating and electron-withdrawing functionalities, which are crucial for its reactivity and utility in various chemical reactions.

In the realm of medicinal chemistry, 4'-Methoxy-1,1'-biphenyl-4-amine has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 4'-Methoxy-1,1'-biphenyl-4-amine exhibit potent antidepressant activity with fewer side effects compared to traditional SSRIs.

Beyond its pharmaceutical applications, 4'-Methoxy-1,1'-biphenyl-4-amine has also found use in the development of advanced materials. Its biphenyl core and methoxy substituent contribute to its excellent thermal stability and solubility, making it a valuable building block for organic electronics and photovoltaic devices. A notable example is its use in the synthesis of conjugated polymers for organic solar cells, where it enhances charge transport properties and improves device efficiency.

The synthesis of 4'-Methoxy-1,1'-biphenyl-4-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxybenzeneboronic acid with 4-bromoaniline in the presence of a palladium catalyst. This Suzuki coupling reaction is highly efficient and scalable, making it suitable for industrial production. Another approach involves the Ullmann coupling reaction between 4-methoxyiodobenzene and 4-chloroaniline using copper as a catalyst. This method is particularly useful for preparing small-scale batches for research purposes.

The physical properties of 4'-Methoxy-1,1'-biphenyl-4-amine, such as its melting point (88°C) and boiling point (360°C), are well-documented in the literature. Its solubility in common organic solvents like ethanol, acetone, and dimethylformamide (DMF) makes it easy to handle in laboratory settings. Additionally, its low toxicity profile and environmental stability further enhance its appeal as a chemical intermediate.

In terms of safety and handling, while 4'-Methoxy-1,1'-biphenyl-4-amine is generally considered safe when proper precautions are taken, it is important to follow standard laboratory practices to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

The future prospects for 4'-Methoxy-1,1'-biphenyl-4-amine are promising. Ongoing research continues to explore new applications and derivatives that could expand its utility even further. For example, recent studies have investigated its potential as a ligand in metal-catalyzed reactions and as a precursor for novel materials with unique optical properties.

In conclusion, 4'-Methoxy-1,1'-biphenyl-4-amine (CAS No. 1137-77-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and versatile properties make it an invaluable intermediate for a wide range of applications. As research progresses, it is likely that new uses for this compound will continue to emerge, further solidifying its importance in the scientific community.